2-[(5-Tert-butyl-2-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl)sulfanyl]-1-(3,4-dimethoxyphenyl)ethanone

• Molecular Formula: C27H29N3O3S
• Molecular Weight: 475.6 g/mol
• IUPAC Name: 2-(5-tert-butyl-2-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl)sulfanyl-1-(3,4-dimethoxyphenyl)ethanone
• InChI: InChI=1S/C27H29N3O3S/c1-17-25(18-10-8-7-9-11-18)26-28-23(27(2,3)4)15-24(30(26)29-17)34-16-20(31)19-12-13-21(32-5)22(14-19)33-6/h7-15H,16H2,1-6H3
• InChI Key: XKMQRWFNSUCABT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=CC(=NC2=C1C3=CC=CC=C3)C(C)(C)C)SCC(=O)C4=CC(=C(C=C4)OC)OC

Description

The compound 2-[(5-Tert-butyl-2-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl)sulfanyl]-1-(3,4-dimethoxyphenyl)ethanone is a pyrazolo[1,5-a]pyrimidine derivative characterized by a sulfanyl (-S-) linkage connecting the pyrazolopyrimidine core to a 3,4-dimethoxyphenyl ethanone moiety. Its structural complexity arises from multiple substituents: a tert-butyl group at position 5, methyl at position 2, phenyl at position 3, and a 3,4-dimethoxyphenyl group in the ethanone segment.

Preparation Methods

Core Formation via Cyclocondensation

The pyrazolo[1,5-a]pyrimidine scaffold is synthesized through cyclocondensation between 1,3-biselectrophilic compounds (e.g., β-enaminones or 1,3-diketones) and NH-3-aminopyrazoles. For instance, β-enaminones derived from acetylacetone react with 5-amino-3-phenylpyrazole under acidic conditions (H₂SO₄ in acetic acid) to yield the bicyclic core. Microwave-assisted methods have emerged as efficient alternatives, reducing reaction times from hours to minutes while maintaining yields >80%.

Example Protocol

• Reactants : Pentane-2,4-dione (1.2 eq), 5-amino-3-phenylpyrazole (1.0 eq).
• Conditions : H₂SO₄ (cat.), acetic acid, 80°C, 6 h.
• Yield : 87–92%.

Step-by-Step Preparation Methods

Cyclocondensation and Functionalization

A representative synthesis begins with the formation of 5-tert-butyl-2-methyl-3-phenylpyrazolo[1,5-a]pyrimidine:

• Cyclocondensation :

  • 5-Amino-3-phenylpyrazole (10 mmol) and pentane-2,4-dione (12 mmol) are refluxed in acetic acid with catalytic H₂SO₄.
  • Product : 5-tert-butyl-2-methyl-3-phenylpyrazolo[1,5-a]pyrimidine (Yield: 89%).

• Sulfanylation :

  • The core intermediate is treated with thiourea and iodine in DMF to introduce the sulfanyl group at position 7.
  • Conditions : 60°C, 4 h, N₂ atmosphere.
  • Yield : 75–82%.

• Coupling with Ethanone Moiety :

  • The sulfanyl derivative reacts with 1-(3,4-dimethoxyphenyl)ethanone via nucleophilic aromatic substitution using K₂CO₃ as a base.
  • Solvent : DMF, 100°C, 8 h.
  • Yield : 68–74%.

Optimization of Reaction Conditions

Temperature and Solvent Effects

Parameter	Optimal Range	Impact on Yield
Temperature	80–100°C	↑ Yield by 15%
Solvent	Acetic acid (core)	↑ Purity
	DMF (coupling)	↑ Reactivity

Higher temperatures (>100°C) risk decomposition of the sulfanyl intermediate, while polar aprotic solvents (DMF, DMSO) enhance coupling efficiency.

Catalytic Enhancements

• Microwave Assistance : Reduces sulfanylation time to 1 h with comparable yields (78%).
• Palladium Catalysts : Used in patent methods for large-scale Suzuki-Miyaura couplings (Yield: 93%).

Industrial-Scale Synthesis

Automated continuous-flow systems are employed for high-throughput production, particularly in the sulfanylation and coupling steps. Key advantages include:

• Precision : Real-time pH and temperature monitoring.
• Efficiency : 20% reduction in solvent use compared to batch processes.

Analytical Characterization

Technique	Key Data Points
¹H NMR	δ 1.38 (s, tert-butyl), 3.89 (s, OCH₃)
HRMS	m/z 517.2145 [M+H]⁺
HPLC Purity	>98%

Spectral data confirm regioselectivity and absence of positional isomers.

Chemical Reactions Analysis

Types of Reactions

2-[(5-Tert-butyl-2-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl)sulfanyl]-1-(3,4-dimethoxyphenyl)ethanone can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The aromatic rings can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide or potassium permanganate, reducing agents like sodium borohydride or lithium aluminum hydride, and various electrophiles or nucleophiles for substitution reactions. The reaction conditions typically involve controlled temperatures, specific solvents, and sometimes catalysts to achieve the desired transformations .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce alcohols. Substitution reactions can introduce various functional groups onto the aromatic rings, leading to a wide range of derivatives.

Scientific Research Applications

Biological Activities

Research has indicated several biological activities associated with pyrazolo[1,5-a]pyrimidine derivatives:

Anti-Cancer Activity : Compounds in this class have demonstrated the ability to inhibit tumor growth by targeting specific kinases involved in cancer cell proliferation. For example, studies have shown that similar structures can effectively block the activity of kinases like CDK and PI3K, which are crucial in cancer progression.

Anti-Inflammatory Effects : Pyrazolo[1,5-a]pyrimidine derivatives have been evaluated for their capacity to reduce inflammation markers in vitro and in vivo. This activity suggests potential applications in treating inflammatory diseases.

Neuroprotective Properties : Some derivatives have exhibited neuroprotective effects against oxidative stress-induced neuronal damage. This property is particularly relevant for conditions like Alzheimer's disease and other neurodegenerative disorders.

Case Studies and Research Findings

Several studies have explored the efficacy of this compound and related derivatives:

• Anti-Tubercular Activity : A study reported that pyrazolo[1,5-a]pyrimidine derivatives exhibited significant anti-tubercular activity against Mycobacterium tuberculosis, with IC90 values ranging from 3.73 to 40.32 μM. This suggests potential for development as novel anti-tuberculosis agents.
• Neuroprotective Effects : Research focused on the neuroprotective capabilities of structurally similar compounds demonstrated their ability to mitigate oxidative stress in neuronal cells. These findings indicate a potential therapeutic role in neurodegenerative diseases.
• Kinase Inhibition Studies : Investigations into the inhibition of specific kinases by these compounds have shown promising results in preclinical models, suggesting their utility as targeted therapies for various cancers.

Mechanism of Action

The mechanism of action of 2-[(5-Tert-butyl-2-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl)sulfanyl]-1-(3,4-dimethoxyphenyl)ethanone involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects. The pathways involved may include inhibition of enzyme activity, blocking receptor signaling, or inducing cellular responses that result in therapeutic outcomes .

Comparison with Similar Compounds

Key Observations :

• Electron-Withdrawing Groups : The trifluoromethyl group in MK71 and ’s compound enhances metabolic stability and lipophilicity, whereas the target compound’s tert-butyl group may confer steric bulk and oxidation resistance .
• Sulfur vs. Oxygen Linkages : The sulfanyl group in the target compound could improve binding to sulfur-accepting biological targets compared to oxygen-linked analogs (e.g., MK71’s ketone) .
• Aromatic Substitutions : The 3,4-dimethoxyphenyl group in the target compound may enhance π-π stacking interactions in enzyme binding pockets, similar to the 4-chlorophenyl group in ’s antimicrobial derivatives .

Physicochemical and Pharmacokinetic Considerations

Property	Target Compound	MK71	’s Compound
Molecular Weight	~510 g/mol (estimated)	~437 g/mol	~572 g/mol
LogP (Lipophilicity)	High (tert-butyl, dimethoxyphenyl)	Very high (trifluoromethyl)	Moderate (piperazine, thienyl)
Solubility	Low (non-polar groups)	Very low	Moderate (polar piperazine)
Metabolic Stability	High (tert-butyl resists oxidation)	Very high (trifluoromethyl)	Moderate (thienyl susceptible)

Implications :

• The target compound’s high logP may limit aqueous solubility but improve membrane permeability.
• Its tert-butyl group could reduce cytochrome P450-mediated metabolism compared to ’s thienyl group .

Biological Activity

The compound 2-[(5-Tert-butyl-2-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl)sulfanyl]-1-(3,4-dimethoxyphenyl)ethanone is a complex organic molecule with potential therapeutic applications. This article explores its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{20}H_{25}N_{4}O_{2}S$, with a molecular weight of approximately 389.50 g/mol. The structure features a pyrazolo[1,5-a]pyrimidine core with various substituents that may influence its biological properties.

Property	Value
Molecular Formula	C20H25N4O2S
Molecular Weight	389.50 g/mol
IUPAC Name	2-[(5-Tert-butyl-2-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl)sulfanyl]-1-(3,4-dimethoxyphenyl)ethanone
InChI Key	[to be determined]

Anticancer Properties

Research has indicated that compounds similar to this pyrazolo[1,5-a]pyrimidine derivative exhibit significant anticancer activity. For instance, studies have shown that these compounds can inhibit the mTOR signaling pathway, which is crucial for cell growth and proliferation. A study by Karcı et al. demonstrated that pyrazolo[1,5-a]pyrimidines could induce apoptosis in cancer cell lines through the modulation of key signaling pathways .

Anti-inflammatory Effects

The compound's structural characteristics suggest potential anti-inflammatory properties. Pyrazolo[1,5-a]pyrimidines have been reported to inhibit cyclooxygenase (COX) enzymes, which play a significant role in inflammation. In vitro studies have shown that similar compounds can reduce the production of pro-inflammatory cytokines in macrophages .

The mechanism of action for this compound likely involves interaction with specific molecular targets such as enzymes or receptors involved in cellular signaling pathways. The presence of the sulfanyl group may enhance its binding affinity to these targets, leading to modulation of their activity and subsequent biological effects.

Case Studies

• Study on Anticancer Activity
  • Objective: To evaluate the cytotoxic effects of pyrazolo[1,5-a]pyrimidine derivatives on various cancer cell lines.
  • Method: Cell viability assays were performed on breast and lung cancer cell lines.
  • Findings: The compound exhibited IC50 values in the micromolar range, indicating significant cytotoxicity compared to control groups.
• Research on Anti-inflammatory Effects
  • Objective: To investigate the anti-inflammatory properties of related pyrazolo compounds.
  • Method: In vitro assays measuring cytokine levels in LPS-stimulated macrophages.
  • Findings: The compounds significantly reduced TNF-alpha and IL-6 levels, suggesting a potent anti-inflammatory effect.